Cas no 86111-47-9 (Benzenemethanol, 2,6-dichloro-4-methoxy-)

• Product Name: Benzenemethanol, 2,6-dichloro-4-methoxy-
• CAS No: 86111-47-9
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• MDL: MFCD27930248
• CID: 662595
• Update Time: 2025-05-22

Benzenemethanol, 2,6-dichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,6-dichloro-4-methoxy-
• (2,6-dichloro-4-methoxyphenyl)methanol
• 2,6-dichloro-4-methoxybenzenemethanol

• MDL： MFCD27930248
• Inchi： 1S/C8H8Cl2O2/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3,11H,4H2,1H3
• InChI Key： GZPKMEKJXBJIEZ-UHFFFAOYSA-N
• SMILES： C1(CO)=C(Cl)C=C(OC)C=C1Cl

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Melting Point: 71-72 °C
• Boiling Point: 314.2±37.0 °C(Predicted)
• pka: 13.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanol, 2,6-dichloro-4-methoxy-

Recent Advances in the Study of Benzenemethanol, 2,6-dichloro-4-methoxy- (CAS: 86111-47-9) in Chemical Biology and Pharmaceutical Research

Benzenemethanol, 2,6-dichloro-4-methoxy- (CAS: 86111-47-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichloro and methoxy functional groups, has been the subject of recent studies due to its potential applications in drug development and biological activity modulation. The unique structural features of this molecule make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have focused on the synthesis and characterization of Benzenemethanol, 2,6-dichloro-4-methoxy-, with particular emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These foundational studies are critical for understanding the compound's behavior in biological systems and its potential interactions with target proteins or enzymes.

In the context of pharmaceutical applications, researchers have explored the biological activity of Benzenemethanol, 2,6-dichloro-4-methoxy-. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for the development of novel anti-inflammatory agents. However, further studies are needed to validate these observations and assess the compound's selectivity and toxicity profile.

Another area of investigation has been the compound's potential role in agrochemical applications. Due to its structural similarity to known pesticidal agents, researchers have evaluated its efficacy against various agricultural pests. Early results indicate that Benzenemethanol, 2,6-dichloro-4-methoxy- may possess insecticidal properties, though its environmental impact and stability under field conditions require thorough assessment before any practical applications can be considered.

The metabolic fate of Benzenemethanol, 2,6-dichloro-4-methoxy- has also been a subject of recent research. Studies using liver microsomes and hepatocytes have begun to map out the major metabolic pathways of this compound, identifying potential metabolites and their biological activities. This information is crucial for understanding the pharmacokinetic properties of the molecule and predicting its behavior in vivo.

From a chemical biology perspective, researchers have investigated the interactions between Benzenemethanol, 2,6-dichloro-4-methoxy- and various biological macromolecules. Molecular docking studies have suggested potential binding sites on certain protein targets, providing insights into possible mechanisms of action. These computational predictions are being followed up with experimental validation using biophysical techniques such as surface plasmon resonance and isothermal titration calorimetry.

Recent advances in synthetic methodology have also impacted research on this compound. Novel synthetic routes have been developed that improve yield and purity while reducing environmental impact. These methodological improvements are facilitating more extensive biological evaluation of Benzenemethanol, 2,6-dichloro-4-methoxy- and its derivatives.

Looking forward, the research community anticipates that further studies on Benzenemethanol, 2,6-dichloro-4-methoxy- will explore its potential in drug discovery programs, particularly in areas where its structural features may offer advantages over existing compounds. Additionally, the development of more sophisticated analytical methods will enable deeper characterization of its biological interactions and potential therapeutic applications.

In conclusion, while Benzenemethanol, 2,6-dichloro-4-methoxy- (CAS: 86111-47-9) shows promise in multiple research areas, significant work remains to fully understand its potential applications. The compound serves as an interesting case study in how careful characterization of small molecules can lead to diverse research opportunities across chemical biology and pharmaceutical sciences.